N-(4-Aminocyclohexyl)-8-fluoro-N-methyl-3,4-dihydro-2H-chromene-4-carboxamide;hydrochloride

• IUPAC Name: N-(4-aminocyclohexyl)-8-fluoro-N-methyl-3,4-dihydro-2H-chromene-4-carboxamide;hydrochloride
• InChI: InChI=1S/C17H23FN2O2.ClH/c1-20(12-7-5-11(19)6-8-12)17(21)14-9-10-22-16-13(14)3-2-4-15(16)18;/h2-4,11-12,14H,5-10,19H2,1H3;1H
• InChI Key: JHMUZRRQQWVXNV-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCC(CC1)N)C(=O)C2CCOC3=C2C=CC=C3F.Cl
• Molecular Formula: C17H24ClFN2O2
• Molecular Weight: 342.8 g/mol

Description

“N-(4-Aminocyclohexyl)-8-fluoro-N-methyl-3,4-dihydro-2H-chromene-4-carboxamide;hydrochloride” is a complex organic compound. The name suggests it contains an aminocyclohexyl group, a fluorine atom, a methyl group, and a chromene structure. It also indicates the presence of a carboxamide group and a hydrochloride salt form.

Scientific Research Applications

• Antibacterial Agents : Research on pyridonecarboxylic acids, which are structurally related to the compound , shows potential in developing effective antibacterial agents. These compounds, with amino- and hydroxy-substituted cyclic amino groups, have demonstrated significant in vitro and in vivo antibacterial activity (Egawa et al., 1984).

• Chemosensors : Fluorophore-based chemosensors, similar in structure to the compound, have been developed for selective detection of ions like Cu2+ and H2PO4−. These chemosensors show an "on-off-on" fluorescence response, highlighting their potential in analytical chemistry (Meng et al., 2018).

• Organic Fluorophores : The compound's structural analogs have been used in the synthesis of organic fluorophores, which exhibit strong blue emission in solutions. This demonstrates potential applications in the field of organic electronics and fluorescence microscopy (Teimouri, 2011).

• Polymer Science : In polymer science, similar compounds have been involved in the synthesis of aromatic polyamides with cyclohexane structures, suggesting potential applications in the development of new materials with specific mechanical and thermal properties (Hsiao et al., 1999).

• Anticonvulsant Properties : Structural analogs of the compound have been studied for their anticonvulsant properties. The crystal structures of these compounds indicate potential applications in developing new anticonvulsant drugs (Kubicki et al., 2000).

• Cancer Research : Certain derivatives have shown potential as anti-tumor agents. For example, compounds synthesized using similar chemical structures have been evaluated for their effectiveness against human breast cell and liver carcinoma cell lines (Badrey & Gomha, 2012).